Cas no 1021113-67-6 (N-ethyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide)

• Product Name: N-ethyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide
• CAS No: 1021113-67-6
• MF: C₁₅H₁₆N₂O₂S₂
• MW: 320.429740905762
• CID: 6144366
• PubChem ID: 42110404
• Update Time: 2025-05-19

N-ethyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide
• F5084-0142
• N-ethyl-2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)acetamide
• 1021113-67-6
• N-ethyl-2-(2-phenacylsulfanyl-1,3-thiazol-4-yl)acetamide
• AKOS024495719

• Inchi： 1S/C15H16N2O2S2/c1-2-16-14(19)8-12-9-20-15(17-12)21-10-13(18)11-6-4-3-5-7-11/h3-7,9H,2,8,10H2,1H3,(H,16,19)
• InChI Key： KQVPVYNWTCMGGJ-UHFFFAOYSA-N
• SMILES： S(C1=NC(=CS1)CC(NCC)=O)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 320.06532010g/mol
• Monoisotopic Mass: 320.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-ethyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide

Comprehensive Overview of N-ethyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide (CAS No. 1021113-67-6)

The compound N-ethyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide, identified by its CAS No. 1021113-67-6, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structure, featuring a thiazole ring and an acetamide moiety, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a building block for novel therapeutics, especially in the context of targeting specific enzymatic pathways.

One of the key reasons for the growing interest in N-ethyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide is its structural similarity to other biologically active thiazole-containing compounds. Thiazoles are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. This has led to a surge in searches for "thiazole derivatives in drug discovery" and "CAS 1021113-67-6 applications," reflecting the compound's relevance in contemporary research.

In addition to its potential therapeutic uses, N-ethyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide is also being studied for its role in organic synthesis. Its sulfanyl and carbonyl functional groups make it a versatile intermediate for constructing more complex molecules. This aligns with the current trend of optimizing synthetic routes for heterocyclic compounds, a topic frequently searched by chemists and researchers.

The compound's CAS No. 1021113-67-6 is often referenced in academic publications and patent filings, highlighting its importance in intellectual property related to pharmaceutical innovations. Recent studies have explored its potential as a modulator of specific protein-protein interactions, which is a hot topic in the era of precision medicine and targeted therapies. This has further driven queries like "N-ethyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide mechanism of action" and "thiazole-based drug design."

From a technical standpoint, the synthesis of N-ethyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide involves multi-step reactions, often starting from readily available precursors like 2-bromoacetophenone and thioacetamide. Researchers are keen on improving the yield and scalability of these processes, as evidenced by searches for "efficient synthesis of CAS 1021113-67-6." Such advancements could pave the way for its broader adoption in industrial applications.

Another area of interest is the compound's physicochemical properties, such as solubility, stability, and bioavailability. These factors are critical for its potential use in formulations, and they are often discussed in forums and research papers. Queries like "N-ethyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide solubility" and "CAS 1021113-67-6 stability studies" are common among formulation scientists.

In summary, N-ethyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide (CAS No. 1021113-67-6) represents a fascinating area of research with broad implications for drug development and organic chemistry. Its unique structure and potential applications continue to inspire both academic and industrial investigations, making it a compound worth watching in the coming years.